3-((5-((2-morpholino-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C22H21N5O3S2/c28-20(25-10-12-30-13-11-25)15-31-21-24-23-19(27(21)16-6-2-1-3-7-16)14-26-17-8-4-5-9-18(17)32-22(26)29/h1-9H,10-15H2
• InChI Key: FCEGKZSQUMFKRO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NN=C(N2C3=CC=CC=C3)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C22H21N5O3S2
• Molecular Weight: 467.6 g/mol

Description

3-((5-((2-morpholino-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C22H21N5O3S2 and its molecular weight is 467.56. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Agent Research

The compound is explored for its antimicrobial properties. Sahin et al. (2012) synthesized various 1,2,4-triazole derivatives, including those with a morpholine moiety, showing good to moderate antimicrobial activity (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012). Bektaş et al. (2007) also reported on the antimicrobial activities of some novel 1,2,4-triazole derivatives (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Cancer Research

In cancer research, a study by Ovádeková et al. (2005) evaluated the cytotoxic and antiproliferative activity of a quinazoline derivative with a morpholine moiety on human tumor cell line HeLa, indicating potential anticancer properties (Ovádeková, Jantová, Theiszová, & Labuda, 2005).

Synthesis of Heterocycles

The compound is used in the synthesis of various heterocycles. Sarhan et al. (2008) synthesized 3-benzyl-4-phenyl-1,2,4-triazole-5-thiol, used as a starting material for various heterocycles (Sarhan, Elsherif, Mahmoud, & Habib, 2008).

Structural and Spectral Analysis

Franklin et al. (2011) conducted a study on the crystal structure of a related benzothiazole derivative, providing insights into the conformation and hydrogen bonding interactions of such compounds (Franklin, Tamilvendan, Venkatesa Prabhu, & Balasubramanian, 2011).

CNS Depressant Activity

Rawat and Shukla (2016) explored the central nervous system depressant activity of morpholino-N-acetyl indoles, indicating potential CNS applications (Rawat & Shukla, 2016).

Antioxidant Research

Aktay et al. (2005) investigated thiazolo[3,2-b]-1,2,4-triazoles for their protective effects against ethanol-induced oxidative stress, showing the potential for antioxidant applications (Aktay, Tozkoparan, & Ertan, 2005).